8-butyl-3,3-dimethyl-6-{[2-(4-morpholinyl)ethyl]amino}-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• IUPAC Name: 8-butyl-3,3-dimethyl-6-(2-morpholin-4-ylethylamino)-1,4-dihydropyrano[3,4-c]pyridine-5-carbonitrile
• InChI: InChI=1S/C21H32N4O2/c1-4-5-6-19-18-15-27-21(2,3)13-16(18)17(14-22)20(24-19)23-7-8-25-9-11-26-12-10-25/h4-13,15H2,1-3H3,(H,23,24)
• InChI Key: IRFRZHWIPJRSBX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(C2=C1COC(C2)(C)C)C#N)NCCN3CCOCC3
• Molecular Formula: C21H32N4O2
• Molecular Weight: 372.5 g/mol

Description

8-butyl-3,3-dimethyl-6-{[2-(4-morpholinyl)ethyl]amino}-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C21H32N4O2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.25252628 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methods and Chemical Reactivity

• The synthesis of a new series of pyridine and fused pyridine derivatives, demonstrating the reactivity of related carbonitrile compounds in forming isoquinoline derivatives, pyrido pyrimidine derivatives, and various substituted pyridine carbonitriles, highlights the versatility of these compounds in synthetic chemistry (S. A. Al-Issa, 2012).

Potential for Catalytic Applications

• Research on the novel multicomponent synthesis of pyridine-pyrimidines and their bis-derivatives, catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica, underscores the potential of pyridine derivatives in catalysis and materials science (Fahime Rahmani et al., 2018).

Structural Analysis and Material Science

• The structural analysis of 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4, 5, 6, 7-tetrahydropyrano [2, 3-d] pyrazolo [3, 4-b] pyridine-3-carbonitrile through X-ray crystallography contributes to the understanding of molecular structure and its implications for material science applications (J. Ganapathy et al., 2015).

Molecular Docking and Screening for Biological Activity

• Studies on the synthesis, molecular docking, and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives showcase the potential of pyridine derivatives in drug discovery and biological screening processes (E. M. Flefel et al., 2018).

Mechanism of Action

The biological activity of such compounds would depend on their ability to interact with biological targets, such as proteins or DNA. This often involves the formation of non-covalent interactions, like hydrogen bonds or hydrophobic interactions.

Safety and Hazards

The safety and hazards associated with such compounds would depend on factors like their reactivity, toxicity, and environmental impact. It’s important to handle all chemical substances with appropriate safety precautions.

Future Directions

Future research on such compounds could involve exploring their synthesis, studying their reactivity, investigating their biological activity, and developing applications for them in areas like medicinal chemistry or material science.